Cas no 1211012-57-5 ({[4-(Difluoromethoxy)benzoyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: {[4-(Difluoromethoxy)benzoyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 1211012-57-5
• MF: C₁₆H₁₀Cl₂F₂N₂O₅
• MW: 419.163809299469
• CID: 6532739
• PubChem ID: 45690492
• Update Time: 2025-06-09

{[4-(Difluoromethoxy)benzoyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• [2-[[4-(difluoromethoxy)benzoyl]amino]-2-oxoethyl] 5,6-dichloropyridine-3-carboxylate
• Z18518190
• 1211012-57-5
• EN300-26602269
• {[4-(difluoromethoxy)benzoyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate
• AKOS033627857
• {[4-(Difluoromethoxy)benzoyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate

• Inchi： 1S/C16H10Cl2F2N2O5/c17-11-5-9(6-21-13(11)18)15(25)26-7-12(23)22-14(24)8-1-3-10(4-2-8)27-16(19)20/h1-6,16H,7H2,(H,22,23,24)
• InChI Key： JLNXVDJIPVEERX-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(=O)OCC(NC(C1C=CC(=CC=1)OC(F)F)=O)=O)Cl

Computed Properties

• Exact Mass: 417.993
• Monoisotopic Mass: 417.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.6A^2
• XLogP3: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on {[4-(Difluoromethoxy)benzoyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate

Professional Introduction to {[4-(Difluoromethoxy)benzoyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate (CAS No: 1211012-57-5)

Compound {[4-(Difluoromethoxy)benzoyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate] (CAS No: 1211012-57-5) represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both difluoromethoxy and carbamoyl functional groups, combined with a pyridine core, suggests a multifaceted utility in the development of novel therapeutic agents.

The difluoromethoxy group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug candidates. This moiety has been extensively studied in the context of antiviral and anticancer agents, where its ability to modulate enzyme activity and receptor binding has been well-documented. Recent studies have highlighted the role of difluoromethoxy substituted compounds in improving pharmacokinetic profiles, making them attractive for further development.

In contrast, the carbamoyl group introduces a polar nature to the molecule, which can influence solubility and interactions with biological targets. The combination of these two groups with a pyridine scaffold provides a versatile platform for structural modifications. Pyridine derivatives are widely recognized for their role in various biological processes, including neurotransmitter signaling and enzyme inhibition. The specific substitution pattern in this compound, particularly the 5,6-dichloropyridine-3-carboxylate moiety, further enhances its potential as a pharmacophore.

The synthesis of {[4-(Difluoromethoxy)benzoyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate] involves a series of well-established organic reactions that highlight the synthetic prowess required to construct such complex molecules. Key steps include condensation reactions, nucleophilic substitutions, and functional group transformations. These synthetic strategies not only showcase the versatility of modern organic chemistry but also demonstrate the importance of precise control over reaction conditions to achieve high yields and purity.

The compound's potential applications extend to various therapeutic areas. For instance, its structural features make it a promising candidate for inhibiting kinases and other enzymes involved in cancer progression. Additionally, the presence of both electron-withdrawing and electron-donating groups suggests that it may exhibit dual functionality, capable of interacting with multiple targets simultaneously. This property is highly desirable in drug design, as it can lead to more potent and selective therapeutic agents.

Efforts are currently underway to evaluate the biological activity of {[4-(Difluoromethoxy)benzoyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate] through both in vitro and in vivo studies. Preliminary data indicate that this compound exhibits significant binding affinity to certain enzymes and receptors, suggesting its potential as a lead compound for further optimization. The integration of computational methods such as molecular docking and pharmacophore modeling is being employed to predict binding interactions and guide structure-activity relationship studies.

The impact of this compound on drug discovery is further underscored by its unique combination of functional groups. The difluoromethoxy, carbamoyl, and pyridine moieties provide a rich scaffold for medicinal chemists to explore modifications that can enhance potency, selectivity, and pharmacokinetic properties. As research progresses, it is anticipated that this compound will serve as a valuable building block for the development of next-generation therapeutics.

In conclusion, {[4-(Difluoromethoxy)benzoyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate] (CAS No: 1211012-57-5) represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceuticals. Its unique combination of functional groups and promising biological activity make it a subject of intense interest in the field of medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapeutic strategies.